(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• InChI: InChI=1S/C16H24N6O3S/c1-12-15(13(2)20(4)18-12)16(23)21-6-5-7-22(9-8-21)26(24,25)14-10-17-19(3)11-14/h10-11H,5-9H2,1-4H3
• InChI Key: OSTRHFUPISNMTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(N=C3)C
• Molecular Formula: C16H24N6O3S
• Molecular Weight: 380.5 g/mol
• CAS No.: 2034245-23-1

Description

(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C16H24N6O3S and its molecular weight is 380.47. The purity is usually 95%.
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Scientific Research Applications

Biological Activities

• A related compound, (5-(4-chlorophenylsulfonyl)-3-methyl-1-phenyl-1H-pyrazol-4-yl)(2,4-dichlorophenyl)methanone, has demonstrated significant herbicidal and insecticidal activities. This suggests potential agricultural applications for compounds within this chemical class (Wang et al., 2015).

Chemical Synthesis and Properties

• The synthesis of related compounds, such as (8-Chloro-3-methyl-1H-pyrazolo[4,3-c]cinnolin-1-yl)(pyridin-4-yl)methanone, involves condensation reactions and these compounds have shown a wide spectrum of pharmacological activities including antimicrobial, anti-inflammatory, and anticancer properties (Bawa et al., 2010).
• Isomeric bis(pyrazolyl)sulfones, similar in structure, have been synthesized and investigated as ligands in the chemistry of metal complexes, showing potential in the development of new materials (Borodkin et al., 2021).

Potential in Pharmaceutical Applications

• Synthesis of sulfonylpyrazoles, similar to the target compound, has been explored, and these compounds have potential applications in medicinal chemistry, including the synthesis of alkaloids like Withasomnine (Kumar & Namboothiri, 2011).
• Studies on unsymmetrical pyrazoles, which are structurally related, have been explored for their potential in producing bio-active heterocycles, indicating the wide-ranging applications of such compounds in pharmaceuticals (Grimmett et al., 1979).

Applications in Material Science

• Research on novel sulfonated poly(ether ether ketone) compounds, which include similar structural elements, shows potential applications in developing materials for direct methanol fuel cell applications (Li et al., 2009).